Cas no 671199-49-8 (N-(4-ethoxyphenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide
• CAS No: 671199-49-8
• MF: C₂₀H₁₈N₄O₂S₂
• MW: 410.512521266937
• CID: 5554842
• PubChem ID: 1179262
• Update Time: 2025-10-29

N-(4-ethoxyphenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-((5-phenylthiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide
• N-(4-ETHOXYPHENYL)-2-({5-PHENYL-[1,2,4]TRIAZOLO[3,4-B][1,3]THIAZOL-3-YL}SULFANYL)ACETAMIDE
• AKOS000812553
• EU-0015998
• Z51515400
• CHEMBL1356926
• N-(4-ethoxyphenyl)-2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetamide
• 671199-49-8
• F3111-1508
• N-(4-ethoxyphenyl)-2-[(5-phenyl[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)thio]acetamide
• HMS1802D16
• NCGC00100772-01
• N-(4-ethoxyphenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide

• Inchi： 1S/C20H18N4O2S2/c1-2-26-16-10-8-15(9-11-16)21-18(25)13-28-20-23-22-19-24(20)17(12-27-19)14-6-4-3-5-7-14/h3-12H,2,13H2,1H3,(H,21,25)
• InChI Key： NOTFMOWDGUDUDK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N2C(=NN=C12)SCC(NC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 410.08711818g/mol
• Monoisotopic Mass: 410.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 122Ų

Additional information on N-(4-ethoxyphenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide

Exploring the Chemical Properties and Applications of N-(4-Ethoxyphenyl)-2-({5-Phenyl-1,2,4-Triazolo[3,4-b]1,3-Thiazol-3-Yl}Sulfanyl)Acetamide (CAS No 671199-49-8)

The compound N-(4-Ethoxyphenyl)-2-{[5-PHENYL-1,2,4TRIAZolo[3,4-b]1,3THIAZOL-3-YL]SULFANYL}ACETAMIDE (CAS No 671199-49-8) is a complex organic molecule with a unique structure that combines several functional groups. This compound has been the subject of recent research due to its potential applications in various fields. The molecule consists of a triazole-thiazole heterocyclic system attached to a sulfanyl group and an ethoxyphenyl substituent. These structural features make it a promising candidate for exploring its properties in different chemical and biological contexts.

Recent studies have focused on the synthesis and characterization of this compound. The synthesis involves a multi-step process that includes the formation of the triazole-thiazole ring system and subsequent coupling reactions to introduce the sulfanyl and ethoxyphenyl groups. Researchers have employed advanced spectroscopic techniques such as NMR and IR to confirm the structure and purity of the compound. The stability of CAS No 671199-49-8 under various conditions has also been investigated, revealing its robustness in different chemical environments.

The pharmacological properties of this compound have been a major area of interest. Preclinical studies suggest that CAS No 671199-49-8 exhibits potential anti-inflammatory and antioxidant activities. These findings are supported by in vitro assays that measure its ability to scavenge free radicals and inhibit inflammatory pathways. Furthermore, preliminary toxicity studies indicate that the compound has a favorable safety profile at therapeutic concentrations.

In terms of applications, CAS No 671199-49-8 has shown promise in drug discovery programs targeting chronic inflammatory diseases. Its ability to modulate specific signaling pathways makes it a valuable lead compound for further optimization. Additionally, researchers are exploring its potential as a component in advanced materials science applications due to its unique electronic properties.

The future outlook for CAS No 671199-49-, including its long-term stability and scalability for large-scale production, is being actively researched. Collaborative efforts between academic institutions and industry partners are expected to accelerate its development into viable therapeutic agents or industrial materials.